Cas no 1803894-87-2 (6-Bromo-5-difluoromethyl-1H-benzimidazole)

• Product Name: 6-Bromo-5-difluoromethyl-1H-benzimidazole
• CAS No: 1803894-87-2
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4816047
• Update Time: 2023-08-19

6-Bromo-5-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C8H5BrF2N2/c9-5-2-7-6(12-3-13-7)1-4(5)8(10)11/h1-3,8H,(H,12,13)
• InChI Key： BAICBOTXYGWONQ-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C(F)F)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7